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Compound of Interest

Compound Name:
6-(Methylsulfonyl)pyridine-3,4-

diamine

Cat. No.: B15052759

Get Quote

Executive Summary & Compound Significance
6-Mesylpyridine-3,4-diamine (CAS: N/A for specific isomer, analogous to sulfonated

aminopyridines) is a critical pharmacophore often encountered as a synthetic intermediate or

impurity in the development of kinase inhibitors and heterocyclic pharmaceuticals. Its structural

duality—combining a highly polar, electron-withdrawing mesyl (methanesulfonyl) group with an

electron-donating ortho-diamine motif—creates a unique mass spectrometric signature.

This guide provides a definitive analysis of its fragmentation behavior under Electrospray

Ionization (ESI), contrasting it with common structural analogues to aid in impurity profiling and

structural validation.
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Property Value

Formula

Monoisotopic Mass 187.0416 Da

Precursor Ion 188.0489 Da

Core Moieties
Pyridine ring, ortho-diamine (3,4-position),

Mesyl (6-position)

Experimental Protocol (Standardized)
To ensure reproducibility, the following LC-MS/MS parameters are recommended. This protocol

is designed to maximize the detection of diagnostic fragment ions while maintaining stable

ionization.

Instrument Platform: Q-TOF or Orbitrap (High Resolution recommended for sulfur

confirmation).

Ionization Source Parameters (ESI Positive Mode)
Spray Voltage: 3.5 kV

Capillary Temperature: 320°C

Sheath Gas: 35 arb units

Aux Gas: 10 arb units

Collision Energy (NCE): Stepped 20, 40, 60 eV (Crucial for observing both the labile mesyl

loss and the stable pyridine core fragments).

Chromatographic Conditions
Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic Acid in Water.
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Mobile Phase B: Acetonitrile.[1]

Gradient: 5% B to 95% B over 10 mins. (The mesyl group increases polarity compared to

alkyl-pyridines, resulting in earlier elution).

Fragmentation Analysis & Mechanism
The fragmentation of 6-mesylpyridine-3,4-diamine is driven by two competing pathways: the

expulsion of the sulfonyl moiety and the stabilization of the ortho-diamine core.

Primary Pathway: Sulfonyl Elimination (Diagnostic)
The most abundant and characteristic pathway involves the cleavage of the C-S bond. Unlike

simple sulfonamides, the mesyl-pyridine bond is susceptible to rearrangement.

Loss of Methanesulfinic Acid (Neutral, -80 Da):

Mechanism: Protonation on the pyridine nitrogen or the sulfonyl oxygen facilitates a

rearrangement where the mesyl group is expelled as neutral methanesulfinic acid (

).

Transition:

Significance: This generates a radical cation or a protonated 3,4-diaminopyridine species,

confirming the presence of the intact pyridine ring.

Loss of Sulfur Dioxide (Neutral, -64 Da):

Mechanism: A characteristic rearrangement of aromatic sulfones involving the migration of

the methyl group to the pyridine ring followed by

extrusion.

Transition:

Product: A methylated diaminopyridine cation. This is a key differentiator from non-

mesylated analogues.
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Secondary Pathway: Ortho-Diamine Cyclization
The 3,4-diamine motif is prone to cyclization, often forming imidazole-fused ring systems upon

excitation.

Loss of Ammonia (-17 Da):

Mechanism: Intramolecular nucleophilic attack of one amino group onto the adjacent

carbon, expelling

.

Transition:

Significance: Diagnostic for ortho-diamines. Meta- or para-diamines rarely exhibit this loss

with high intensity.

Fragmentation Pathway Diagram
The following diagram illustrates the causal relationships between the precursor and its

fragments.

[M+H]+ Precursor
m/z 188.05

(C6H10N3O2S)+

Sulfinate Rearrangement
[M+H - SO2]+

m/z 124.09

- SO2 (64 Da)

Mesyl Cleavage
[M+H - CH3SO2H]+

m/z 108.06

- CH3SO2H (80 Da)

Cyclization
[M+H - NH3]+

m/z 171.02

- NH3 (17 Da)

Pyridine Ring Frag
[C4H5N2]+
m/z 81.04

- CH3CN / HCN
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Caption: Proposed ESI-MS/MS fragmentation pathways for 6-mesylpyridine-3,4-diamine

showing competitive mesyl loss and ammonia loss.

Comparative Analysis: Validating Identity
To confirm the identity of 6-mesylpyridine-3,4-diamine, it must be distinguished from common

synthetic impurities and analogues.

Comparison Table: 6-Mesyl vs. Analogues

Feature
6-Mesylpyridine-3,4-

diamine (Target)

6-Methylpyridine-

3,4-diamine

(Analogue)

3,4-Diaminopyridine

(Core)

Precursor (

)
188.05 124.09 110.07

Key Neutral Loss
-64 Da (

)

-17 Da (

)

-17 Da (

)

Base Peak (Typical) 124 or 108
107 (

)

93 (

)

Isotopic Pattern
A+2 peak (~4.5%) due

to Standard C/N pattern Standard C/N pattern

Retention Time
Early Eluter (Polar

Mesyl)

Late Eluter (Lipophilic

Methyl)
Mid Eluter

Distinguishing Regioisomers
A common challenge is distinguishing the 6-mesyl isomer from the 2-mesyl isomer.

6-Mesyl (Target): The mesyl group is para to the 3-amino and meta to the 4-amino.

Fragmentation is dominated by electronic inductive effects.

2-Mesyl (Isomer): The mesyl group is ortho to the 3-amino group. This proximity allows for a

"Ortho Effect"—a specific interaction (H-bonding or transfer) between the amine hydrogen
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and the sulfonyl oxygen.

Diagnostic: The 2-mesyl isomer typically shows a significantly higher abundance of the

ion (due to interaction between

and

) compared to the 6-mesyl isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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